Cas no 1454907-51-7 (3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride)

• Product Name: 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride
• CAS No: 1454907-51-7
• MF: C₈H₁₀BrClN₂O
• MW: 265.534800052643
• MDL: MFCD33550921
• CID: 5638022
• PubChem ID: 155977969
• Update Time: 2025-06-14

3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27751811
• 3-(5-BROMOPYRIDIN-2-YL)OXETAN-3-AMINE HCL
• 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride
• 1454907-51-7
• AT30693

• MDL： MFCD33550921
• Inchi： 1S/C8H9BrN2O.ClH/c9-6-1-2-7(11-3-6)8(10)4-12-5-8;/h1-3H,4-5,10H2;1H
• InChI Key： DVGFVXGLCHUXMZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 263.96650g/mol
• Monoisotopic Mass: 263.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride

Comprehensive Overview of 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride (CAS No. 1454907-51-7)

3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride (CAS No. 1454907-51-7) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This bromopyridine derivative is characterized by its unique oxetane-amine structure, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and small molecule therapeutics. Its hydrochloride salt form improves solubility, making it a versatile intermediate in synthetic chemistry.

The compound’s 5-bromopyridin-2-yl moiety is a critical feature, enabling cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds, a hot topic in AI-driven drug design. With the rise of computational chemistry tools, researchers are leveraging molecular docking simulations to predict its binding affinity for target proteins, aligning with the growing demand for precision medicine.

In agrochemical applications, 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride is investigated for its potential as a pesticide intermediate. Its bromine substituent offers sites for further functionalization, catering to the trend of green chemistry and sustainable synthesis. Analysts note its compatibility with catalytic C-H activation methods, reducing waste in large-scale production—a key concern in industrial chemistry forums.

The compound’s oxetan-3-amine core is also relevant to proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation. This aligns with frequent searches for degrader technologies and next-gen therapeutics. Its hydrochloride form ensures stability during storage, addressing common challenges in high-throughput screening workflows.

Quality control of CAS No. 1454907-51-7 involves advanced techniques like HPLC and LC-MS, ensuring purity for GMP-compliant applications. Suppliers emphasize batch-to-batch consistency, a priority for contract research organizations (CROs). The compound’s MSDS data confirms safe handling under standard lab conditions, though users should consult safety protocols for optimal practices.

Market trends indicate rising demand for 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride in academic and industrial R&D. Patent filings reveal its inclusion in anticancer and antiviral candidates, resonating with global health priorities. As structure-activity relationship (SAR) studies expand, this compound is poised to play a pivotal role in fragment-based drug discovery—a trending topic in bioinformatics circles.

In summary, 3-(5-bromopyridin-2-yl)oxetan-3-amine hydrochloride exemplifies innovation at the intersection of organic synthesis and biopharmaceuticals. Its multifaceted applications and compatibility with cutting-edge technologies make it a compound to watch in 2024 chemical research.